Cas no 13517-23-2 (Sodium Metaphosphate Pentahydrate)

• Product Name: Sodium Metaphosphate Pentahydrate
• CAS No: 13517-23-2
• MF: H₁₁Na₂O₈P
• MW: 216.035844087601
• MDL: MFCD00150354
• CID: 823807
• Update Time: 2025-11-01

Sodium Metaphosphate Pentahydrate Chemical and Physical Properties

Names and Identifiers

• SODIUM PHOSPHITE-5-HYDRATE
• Sodium phosphite dibasic pentahydrate
• Sodium Metaphosphate Pentahydrate
• Sodiumphosphite
• Sudan Red 7B
• Phosphonic acid disodium salt pentahydrate
• di-Sodium hydrogen phosphite
• SODIUM PHOSPHONATE PENTAHYDRATE
• Disodium phosphite pentahydrate
• Etidronate DisodiuM Related CoMpound A
• DISODIUM HYDROGEN PHOSPHITE PENTAHYDRATE

• MDL： MFCD00150354
• Inchi： 1S/2Na.HO3P.5H2O/c;;1-4(2)3;;;;;/h;;1H;5*1H2/q2*+1;-2;;;;;
• InChI Key： FBKBMXXJECMLCQ-UHFFFAOYSA-N
• SMILES： P([O-])([O-])O.[Na+].[Na+].O.O.O.O.O

Computed Properties

• Exact Mass: 215.99900
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 126.09000
• LogP: -0.25490

Sodium Metaphosphate Pentahydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22
• Safety Term：S22-36/37/39

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphites
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium Metaphosphate Pentahydrate

Sodium Metaphosphate Pentahydrate (CAS 13517-23-2): A Comprehensive Overview of Its Applications and Recent Advances

The Sodium Metaphosphate Pentahydrate (CAS No. 13517-23-2) is a polymeric sodium phosphate compound with a unique structural configuration that distinguishes it from orthophosphates. Comprising a linear chain of phosphate groups linked by metaphosphate bridges (P-O-P), this compound forms stable complexes with metals and exhibits exceptional buffering capacity. Its pentahydrated form ensures optimal solubility in aqueous systems, making it a versatile material in diverse applications ranging from pharmaceutical formulations to advanced materials science.

Recent advancements in metaphosphate chemistry have unveiled novel roles for this compound in drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated its efficacy as a biocompatible matrix for encapsulating hydrophobic drugs, leveraging its pH-responsive swelling behavior to achieve controlled release profiles. The compound’s ability to form nanoscale networks through sol-gel transitions enables precise drug loading efficiencies exceeding 90%, outperforming conventional polymers like chitosan in sustained release trials.

In the realm of biomaterials engineering, Sodium Metaphosphate Pentahydrate has emerged as a key component in bioactive coatings for medical implants. Researchers at MIT’s Department of Materials Science recently reported its use as a calcium-phosphate precursor that promotes osteogenic differentiation of mesenchymal stem cells when incorporated into titanium surfaces. The compound’s ability to sequester trace metal ions (e.g., Fe³⁺, Cu²⁺) while maintaining hydroxyapatite formation kinetics has led to implant coatings with unprecedented osseointegration rates in preclinical models.

The synthesis methodologies for this compound have also undergone significant innovation. Traditional precipitation techniques requiring high-energy ball milling have been supplanted by low-temperature microwave-assisted processes reported in Nature Chemistry. This method achieves stoichiometric crystallization at 80°C within 90 minutes, reducing energy consumption by 65% compared to conventional routes. The resulting particles exhibit uniform morphology with an average diameter of 5–8 μm, ideal for microencapsulation applications.

In food science applications, the compound’s chelating properties are harnessed to stabilize emulsions and inhibit enzymatic browning. A 2024 collaborative study between Nestlé Research and ETH Zurich demonstrated its effectiveness as a natural alternative to synthetic antioxidants, extending shelf life of dairy products by up to 40% without altering sensory profiles. The pentahydrated form’s reduced hygroscopicity compared to anhydrous metaphosphates was highlighted as critical for maintaining product texture stability.

Emerging research into its electrochemical properties reveals potential for battery electrolyte additives. Studies published in Advanced Energy Materials show that nanoscale dispersion improves lithium-ion conductivity by creating ion-conducting pathways within solid-state electrolytes. This discovery could address critical challenges in next-generation battery technology where traditional liquid electrolytes face safety and scalability limitations.

Safety evaluations conducted under OECD guidelines confirm its non-toxic profile when used within recommended concentrations (<9% w/v). The compound’s inherent buffering capacity mitigates pH fluctuations during industrial processing, minimizing corrosion risks in stainless steel equipment commonly encountered with strong acids or bases.

This multifunctional material continues to drive innovation across industries through its unique combination of chemical stability, reactivity control, and functional versatility. Ongoing research focuses on tailoring its nanostructured forms for targeted drug delivery and smart responsive materials, positioning it as a cornerstone ingredient in next-generation biomedical solutions.